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Introduction
Argimicin C is a cyclic peptide antibiotic that has garnered interest for its potent algicidal

activity against a range of toxic cyanobacteria. Isolated from the bacterium Sphingomonas sp.

M-17, this natural product represents a promising avenue for the development of novel agents

to control harmful algal blooms. This technical guide provides a comprehensive overview of the

chemical structure and known properties of Argimicin C, intended to support further research

and development efforts.

Chemical Structure and Properties
Argimicin C is a complex cyclic peptide. While a definitive 2D structure from the primary

literature remains to be cited, its molecular formula has been determined as C32H62N12O7,

with a corresponding molecular weight of 726.91 g/mol .[1] The CAS registry number for

Argimicin C is 663910-33-6.

Table 1: Physicochemical Properties of Argimicin C
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Property Value Reference

Molecular Formula C32H62N12O7 [1]

Molecular Weight 726.91 g/mol [1]

CAS Number 663910-33-6 [1]

Appearance White powder
Inferred from similar

compounds

Solubility Soluble in methanol and water
Inferred from isolation

protocols of similar compounds

Melting Point Data not available

Optical Rotation Data not available

Table 2: Spectroscopic Data for Argimicin C

Technique Data Reference

¹H NMR
Specific assignments are not

publicly available.

¹³C NMR
Specific assignments are not

publicly available.

Mass Spectrometry
HR-FAB-MS data was used for

structure elucidation.

Inferred from primary literature

reference[2][3]

Biological Activity and Mechanism of Action
Argimicin C exhibits significant algicidal activity, with minimum inhibitory concentrations (MICs)

in the low micromolar range against various toxic cyanobacteria.[1]

While the specific mechanism of action for Argimicin C has not been fully elucidated in publicly

available literature, the closely related compound, Argimicin A, also produced by

Sphingomonas sp. M-17, is known to be a potent inhibitor of photosynthesis.[4] Argimicin A

interrupts the electron transport chain prior to photosystem II.[4] It is hypothesized that the site
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of action is the transfer of photo-energy from the phycobilisome, a light-harvesting complex

specific to cyanobacteria, to photosystem II.[4] Given the structural similarity implied by their

shared nomenclature and origin, it is plausible that Argimicin C shares a similar mechanism of

action, which would explain its selective toxicity towards cyanobacteria.
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Caption: Proposed signaling pathway for the action of Argimicin A.

Experimental Protocols
Detailed experimental protocols for the isolation and purification of Argimicin C are described

in the primary literature. The general workflow involves the cultivation of Sphingomonas sp. M-

17, followed by extraction of the active compounds from the culture broth and subsequent

purification using chromatographic techniques.

Isolation and Purification Workflow
The following is a generalized workflow based on protocols for similar microbial secondary

metabolites.
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Caption: Generalized experimental workflow for the isolation of Argimicin C.
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Conclusion
Argimicin C is a potent anti-cyanobacterial peptide with significant potential for further

development. This guide summarizes the currently available information on its chemical

structure and properties. Further research, including the full elucidation of its structure, a more

detailed characterization of its biological activity, and the development of synthetic routes, will

be crucial for realizing its therapeutic and environmental applications. The information provided

herein serves as a foundational resource for scientists and researchers dedicated to advancing

the study of this promising natural product.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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